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Compound of Interest

Compound Name: tert-Butyl fluoride

Cat. No.: B1596033

An In-depth Technical Guide to the Physical and Chemical Properties of tert-Butyl Fluoride

Introduction

Tert-butyl fluoride (2-fluoro-2-methylpropane) is a fluorinated alkane that serves as a
significant model compound in the study of organic reaction mechanisms, particularly
nucleophilic substitution reactions.[1] Its unique structure, featuring a tertiary carbon bonded to
a highly electronegative fluorine atom, imparts distinct physical and chemical properties that
are of considerable interest to researchers in organic chemistry and drug development.[1] This
guide provides a comprehensive overview of the core physical and chemical characteristics of
tert-butyl fluoride, detailed experimental protocols, and visualizations of its primary reaction
pathway and synthetic workflow.

Physical and Chemical Properties

The physical and chemical data for tert-butyl fluoride are summarized below.

Identifiers and General Properties
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Property Value Reference

IUPAC Name 2-fluoro-2-methylpropane [21[3114]

Synonyms t-butyl fluoride, 2-methyl-2- 1]

fluoropropane

CAS Number 353-61-7 [11[2][3][41[5]16]

Molecular Formula CaHoF 2131141511611 71

Molecular Weight 76.11 g/mol [11[7]

Appearance Colorless liquid [2]

Odor Faint, sweet, ether-like [2]
Physical Properties

Property Value Reference

Density 0.76 g/cm?3 [3]

Boiling Point 12 °C t0 28.40 °C [21[7]

Melting Point -77 °C [7]

Vapor Pressure

708 mmHg at 25°C

[3]

Refractive Index

1.324 10 1.335

[317]

Dipole Moment

1.96 D

[7]

Solubility

Insoluble in water; soluble in

organic solvents

[2]

Spectroscopic Data
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. Key Features and
Technique . Reference
Observations

Electron impact (El) ionization
leads to a molecular ion (M*).
A major peak is expected at

Mass Spectrometry (MS) m/z 57, corresponding to the [1]
highly stable tert-butyl cation,
[C(CHs)3]*, formed by the loss

of a fluorine radical.

The C-F stretching vibration is

a key feature, providing a

direct measure of the C-F bond
Infrared (IR) Spectroscopy strength. The spectrum also [1]

shows vibrations for the methyl

group C-H stretches and C-C

skeletal vibrations.

The chemical shift is
influenced by the electronic
environment of the fluorine

1°F NMR Spectroscopy atom. Studies have used °F [8][9]
NMR to calculate shielding and
understand the contribution of

molecular orbitals.

Chemical Properties and Reactivity
Nucleophilic Substitution Reactions (Snl)

Tertiary alkyl halides like tert-butyl fluoride predominantly undergo nucleophilic substitution
via the Sn1 mechanism.[1] This is due to the high stability of the tertiary carbocation
intermediate that forms upon the departure of the leaving group.[1] Although the carbon-
fluorine bond is the strongest among the carbon-halogen bonds, making fluoride a poor leaving
group, the stability of the tert-butyl carbocation facilitates the Sn1 reaction.[1] Solvent polarity
plays a crucial role, with polar solvents stabilizing the carbocation intermediate and
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accelerating the reaction rate.[1] The solvolysis of tert-butyl fluoride has been a subject of
intense study to understand transition states and solvent participation.[1]

Caption: Sn1 reaction pathway of tert-butyl fluoride.

Elimination Reactions (E2)

While Sn1 is dominant, tert-butyl fluoride can undergo E2 elimination reactions in the
presence of a strong, sterically hindered base, such as potassium tert-butoxide.[1] The high
electronegativity of fluorine increases the acidity of the 3-hydrogens, which can favor
elimination under appropriate conditions.[1] However, the strength of the C-F bond can make
elimination a challenging process.[1]

Stability

The C-F bond in tert-butyl fluoride is strong, contributing to the molecule's overall stability
under normal conditions.[1] However, like many fluorinated compounds, its persistence in the
environment is a consideration in its application.[2]

Experimental Protocols
Synthesis of tert-Butyl Fluoride

A common laboratory-scale synthesis involves the nucleophilic substitution of a tert-butyl halide
(e.g., tert-butyl chloride or bromide) with a fluoride source.[1]

Methodology:

o Reactants: tert-Butyl chloride or tert-butyl bromide is used as the starting material. The
fluoride source can be potassium fluoride (KF) or silver fluoride (AgF).[1]
Tetrabutylammonium fluoride (TBAF) is another effective, soluble source of fluoride ions.[1]
[10]

e Solvent: The reaction is typically carried out in a polar aprotic solvent such as
dimethylformamide (DMF) or tetrahydrofuran (THF). The solvent's role is to solubilize the
reactants and stabilize the carbocation intermediate formed in the Sn1 pathway.[1]

e Procedure:
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o The chosen tert-butyl halide and fluoride source are dissolved in the polar aprotic solvent
in a reaction vessel equipped with a reflux condenser and magnetic stirrer.

o The mixture is heated to facilitate the substitution reaction. The reaction temperature and
time will depend on the specific reactants and solvent used.

o The progress of the reaction can be monitored using techniques like Gas
Chromatography-Mass Spectrometry (GC-MS) or NMR spectroscopy.[1]

o Work-up:
o Once the reaction is complete, the mixture is cooled to room temperature.

o The product is typically extracted from the reaction mixture using an organic solvent.

o The organic layer is washed to remove any remaining salts or impurities.
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Reaction Setup

1. Combine t-Butyl Halide
& Fluoride Source (e.g., KF)

2. Add Polar Aprotic
Solvent (e.g., THF)

3. Heat and Stir

Monitoring

Monitor Progress
(GC-MS or NMR)

Purification

4. Aqueous Work-up
& Extraction

5. Fractional Distillation

(under inert atmosphere)

Pure tert-Butyl Fluoride

Click to download full resolution via product page

Caption: Experimental workflow for synthesis and purification.

Purification
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Purification of the crude product is essential to remove unreacted starting materials, solvent,
and byproducts.

Methodology:

» Fractional Distillation: Due to its low boiling point and high volatility, fractional distillation is
the primary method for purifying tert-butyl fluoride.[1][2]

 Inert Atmosphere: The distillation should be performed under an inert atmosphere (e.g.,
nitrogen or argon) to prevent decomposition and minimize moisture, which can affect purity.

[1]

o Purity Analysis: The purity of the final product is typically confirmed by GC-MS or NMR
spectroscopy to ensure the absence of acidic impurities and moisture.[1]

Safety and Handling

Tert-butyl fluoride is a flammable liquid and vapor.[11] It is harmful if swallowed and can
cause skin and eye irritation, as well as respiratory irritation.[11][12]

e Handling: Work in a well-ventilated area or under a fume hood.[11][12] Wear appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[12]
Keep away from heat, sparks, and open flames.[11]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12][13]
o Disposal: Dispose of contents and container to an approved waste disposal plant.[12]

Hazardous combustion products can include carbon oxides (CO, COz2), hydrogen fluoride (HF),
and fluorine.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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